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Compound of Interest

Compound Name: Amantocillin

Cat. No.: B1665943

An In-depth Technical Guide to the Solubility of Amoxicillin

Disclaimer: The term "Amantocillin” appears to be a non-standard or erroneous name for a
known pharmaceutical compound. Based on search results and chemical nomenclature, this
guide will focus on Amoxicillin, a widely used antibiotic, assuming it to be the intended subject
of inquiry.

Introduction

Amoxicillin is a broad-spectrum, B-lactam antibiotic used extensively in the treatment of
bacterial infections.[1][2][3] It belongs to the aminopenicillin family and functions by inhibiting
the synthesis of bacterial cell walls.[1][2][3] The solubility of Amoxicillin is a critical
physicochemical property that influences its formulation, bioavailability, and efficacy. This
technical guide provides a comprehensive overview of the solubility of Amoxicillin in various
laboratory solvents, details experimental protocols for its determination, and illustrates its
mechanism of action.

Solubility Profile of Amoxicillin

Amoxicillin is commercially available, often as amoxicillin trihnydrate, which is a slightly soluble

substance in water.[4][5] Its solubility is influenced by factors such as the solvent's polarity, the
pH of the medium, and temperature.[6][7] For instance, its aqueous solubility is at a minimum

near its isoelectric point and increases in acidic or alkaline solutions.[4]
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Quantitative Solubility Data

The following table summarizes the solubility of Amoxicillin in common laboratory solvents. The
data has been compiled from various sources and standardized where possible for
comparative purposes.

Solvent Solubility Remarks

Slightly soluble. Solubility is

Water ~2.7 mg/mL (1 g in 370 mL)[8]
pH-dependent.[4][7]
Methanol ~3.0 mg/mL (1 g in 330 mL)[8] Slightly soluble.[4]
~0.5 mg/mL (1 g in 2000 mL) )
Ethanol (~750 g/l) 8] Very slightly soluble.[4]
Phosphate Buffer (1%, pH 7) ~3.4 mg/mL (1 g in 290 mL)[8]

) ) Solubility is highest in
N,N-Dimethylformamide (DMF)

High DMF/water mixtures compared
+ Water
to other tested co-solvents.[6]
Solubility is lowest in
isopropanol/water mixtures
Isopropanol + Water Low
compared to other tested co-
solvents.[6]
Amoxicillin is preferentially
N-Methylpyrrolidone (NMP) + ) solvated by NMP in mixtures
Moderate-High o )
Water with high NMP concentration.
[6]
Amoxicillin is preferentially
Ethylene Glycol (EG) + Water Moderate solvated by EG in mixtures
with high EG concentration.[6]
Dilute Acids & Alkali
) Soluble [4]
Hydroxides
Ether & Fatty Oils Very Slightly Soluble [4]
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Experimental Protocols

The determination of solubility is a fundamental procedure in drug characterization. The shake-
flask method followed by spectroscopic analysis is a commonly employed technique.

Protocol: Shake-Flask Solubility Determination

This protocol outlines a standard procedure for determining the equilibrium solubility of
Amoxicillin in a given solvent.

Preparation: Prepare a series of vials for each solvent to be tested.

o Addition of Solute: Add an excess amount of Amoxicillin powder to each vial. The excess is
crucial to ensure that a saturated solution is achieved.

e Solvent Addition: Add a precise volume of the desired laboratory solvent to each vial.

o Equilibration: Seal the vials and place them in a mechanical shaker or agitator. The samples
should be agitated at a constant temperature until equilibrium is reached. This process can
take several hours (e.g., 3 hours of stirring followed by 2 hours of decantation).[7]

o Phase Separation: After equilibration, allow the vials to stand undisturbed for a period to
allow the undissolved solid to settle. Centrifugation can be used to accelerate this
separation.

o Sample Withdrawal: Carefully withdraw a clear aliquot of the supernatant from each vial.

 Dilution: Dilute the aliquot with a suitable solvent (e.g., 0.1N Sodium Hydroxide) to a
concentration that falls within the linear range of the analytical instrument.[5]

o Quantification: Analyze the concentration of Amoxicillin in the diluted samples using UV-Vis
spectrophotometry at its Amax (approximately 247 nm).[5]

o Calculation: Calculate the original concentration in the saturated solution to determine the
solubility.

Workflow for Shake-Flask Solubility Determination.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.researchgate.net/figure/Solubility-data-of-amoxicillin-and-hydroxyphenylglycine-in-water-at-different_tbl1_262516700
https://www.ijpsonline.com/articles/studies-on-solubility-parameter-of-amoxycillin-trihydrate--influence-on-in-vitro-release-and-antibacterial-activity.pdf
https://www.ijpsonline.com/articles/studies-on-solubility-parameter-of-amoxycillin-trihydrate--influence-on-in-vitro-release-and-antibacterial-activity.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mechanism of Action

Amoxicillin exerts its bactericidal effect by disrupting the formation of the bacterial cell wall.[2]
[3] This process is critical for the survival of bacteria, as the cell wall provides structural integrity
and protection from osmotic stress.

The key steps in Amoxicillin's mechanism of action are:

¢ Binding to Penicillin-Binding Proteins (PBPs): Amoxicillin targets and binds to PBPs, which
are bacterial enzymes located on the cell membrane.[1][2][9]

« Inhibition of Transpeptidation: PBPs are responsible for the final step in peptidoglycan
synthesis, a critical component of the cell wall. This step involves the cross-linking of peptide
chains.[1] By binding to PBPs, Amoxicillin inhibits this transpeptidation process.[1][2]

» Cell Wall Disruption: The inhibition of peptidoglycan cross-linking weakens the bacterial cell
wall.[9]

e Cell Lysis: The compromised cell wall cannot withstand the internal osmotic pressure,
leading to cell lysis and bacterial death.[2][9]

Mechanism of Action of Amoxicillin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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